Cas no 2254098-91-2 (5-methyloxepan-4-one)
5-methyloxepan-4-one structure
Product Name:5-methyloxepan-4-one
CAS No:2254098-91-2
MF:C7H12O2
MW:128.168982505798
CID:6410694
PubChem ID:19870818
Update Time:2024-03-01
5-methyloxepan-4-one Chemical and Physical Properties
Names and Identifiers
-
- 5-methyloxepan-4-one
- EN300-2007894
- SCHEMBL10453400
- 2254098-91-2
-
- Inchi： 1S/C7H12O2/c1-6-2-4-9-5-3-7(6)8/h6H,2-5H2,1H3
- InChI Key： PTIXGRVDLAHDQN-UHFFFAOYSA-N
- SMILES： O1CCC(C)C(=O)CC1
Computed Properties
- Exact Mass: 128.083729621g/mol
- Monoisotopic Mass: 128.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 26.3Ų
5-methyloxepan-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2007894-0.05g |
5-methyloxepan-4-one |
2254098-91-2 | 95% | 0.05g |
$252.0 | 2023-09-16 | |
| Enamine | EN300-2007894-0.1g |
5-methyloxepan-4-one |
2254098-91-2 | 95% | 0.1g |
$376.0 | 2023-09-16 | |
| Enamine | EN300-2007894-0.25g |
5-methyloxepan-4-one |
2254098-91-2 | 95% | 0.25g |
$538.0 | 2023-09-16 | |
| Enamine | EN300-2007894-0.5g |
5-methyloxepan-4-one |
2254098-91-2 | 95% | 0.5g |
$847.0 | 2023-09-16 | |
| Enamine | EN300-2007894-1.0g |
5-methyloxepan-4-one |
2254098-91-2 | 95% | 1g |
$1086.0 | 2023-06-01 | |
| Enamine | EN300-2007894-2.5g |
5-methyloxepan-4-one |
2254098-91-2 | 95% | 2.5g |
$2127.0 | 2023-09-16 | |
| Enamine | EN300-2007894-5.0g |
5-methyloxepan-4-one |
2254098-91-2 | 95% | 5g |
$3147.0 | 2023-06-01 | |
| Enamine | EN300-2007894-10.0g |
5-methyloxepan-4-one |
2254098-91-2 | 95% | 10g |
$4667.0 | 2023-06-01 | |
| Enamine | EN300-2007894-1g |
5-methyloxepan-4-one |
2254098-91-2 | 95% | 1g |
$1086.0 | 2023-09-16 | |
| Enamine | EN300-2007894-5g |
5-methyloxepan-4-one |
2254098-91-2 | 95% | 5g |
$3147.0 | 2023-09-16 |
5-methyloxepan-4-one Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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